molecular formula C15H19BrN2 B8706666 9-(6-Bromo-pyridin-2-yl)-3-aza-spiro[5.5]undec-8-ene CAS No. 918650-86-9

9-(6-Bromo-pyridin-2-yl)-3-aza-spiro[5.5]undec-8-ene

Cat. No. B8706666
M. Wt: 307.23 g/mol
InChI Key: CAKIEFRPYWASJN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

9-(6-Bromo-pyridin-2-yl)-3-aza-spiro[5.5]undec-8-ene is a useful research compound. Its molecular formula is C15H19BrN2 and its molecular weight is 307.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 9-(6-Bromo-pyridin-2-yl)-3-aza-spiro[5.5]undec-8-ene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9-(6-Bromo-pyridin-2-yl)-3-aza-spiro[5.5]undec-8-ene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

918650-86-9

Product Name

9-(6-Bromo-pyridin-2-yl)-3-aza-spiro[5.5]undec-8-ene

Molecular Formula

C15H19BrN2

Molecular Weight

307.23 g/mol

IUPAC Name

9-(6-bromopyridin-2-yl)-3-azaspiro[5.5]undec-9-ene

InChI

InChI=1S/C15H19BrN2/c16-14-3-1-2-13(18-14)12-4-6-15(7-5-12)8-10-17-11-9-15/h1-4,17H,5-11H2

InChI Key

CAKIEFRPYWASJN-UHFFFAOYSA-N

Canonical SMILES

C1CC2(CCNCC2)CC=C1C3=NC(=CC=C3)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Was prepared according to method A with the following variation: n-BuLi (1.6 M in hexanes (1.93 mL, 4.82 mmol)) was added drop-wise to a solution of 2,6-dibromopyridine (1.06 g, 4.48 mmol) in dichloromethane (25 mL). The reaction was stirred −78° C. for 30 min. 9-Oxo-3-aza-spiro[5.5]undecane-3-carboxylic acid tert-butyl ester (300 mg, 1.12 mmol) in dichloromethane (5 mL) was added drop-wise and the mixture was stirred at −78° C. for 1 h. White solid. Mp. 161.3-162.8° C.
Quantity
1.93 mL
Type
reactant
Reaction Step One
Quantity
1.06 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
300 mg
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Two

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